4-(4-Ethoxyphenyl)-2,3-dihydro-1,3-thiazol-2-one

• IUPAC Name: 4-(4-ethoxyphenyl)-3H-1,3-thiazol-2-one
• InChI: InChI=1S/C11H11NO2S/c1-2-14-9-5-3-8(4-6-9)10-7-15-11(13)12-10/h3-7H,2H2,1H3,(H,12,13)
• InChI Key: TVGUPWQGBAACQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=O)N2
• Molecular Formula: C11H11NO2S
• Molecular Weight: 221.28 g/mol
• CAS RN: 412308-72-6

Description

The compound “4-(4-Ethoxyphenyl)-2,3-dihydro-1,3-thiazol-2-one” is a thiazole derivative. Thiazoles are aromatic compounds that contain both sulfur and nitrogen in a five-membered ring. They are found in many important drugs and natural products.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the thiazole ring, possibly through a condensation reaction involving a thiol and an amine. The ethoxyphenyl group could be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a five-membered thiazole ring, which is aromatic and thus contributes to the compound’s stability. The ethoxyphenyl group is a common substituent in organic chemistry and would likely contribute to the compound’s solubility in organic solvents.

Chemical Reactions Analysis

As a thiazole derivative, this compound could potentially undergo a variety of chemical reactions. For example, the thiazole ring could be functionalized through electrophilic aromatic substitution. The ethoxy group could also potentially be modified through reactions involving the ether linkage.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. As a thiazole derivative, it would likely be a stable, aromatic compound. The presence of the ethoxyphenyl group could potentially make it more lipophilic.

Scientific Research Applications

Multi-Target H2S-Donating Molecules for Complex Diseases

Hydrogen sulfide (H2S) plays a crucial role in various physiological processes. Researchers have explored the concept of designing multi-target-directed ligands (MTDLs) that incorporate an H2S donor moiety. By doing so, they can simultaneously target multiple therapeutic pathways, leading to improved treatment outcomes. .

Neuroprotection

Neurodegenerative diseases involve complex mechanisms. Researchers are intrigued by the compound’s potential neuroprotective effects. It may influence neurotransmitter systems, oxidative stress, and neuronal survival pathways. Investigations are underway to assess its impact on conditions like Alzheimer’s disease and Parkinson’s disease.

Future Directions

The study of thiazole derivatives is a rich field with many potential applications in medicinal chemistry and drug discovery. Future research could explore the synthesis of this compound and its derivatives, investigate their biological activity, and evaluate their potential as therapeutic agents.